![molecular formula C7H7BrN2O3 B6204826 3-bromo-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylic acid CAS No. 1707372-02-8](/img/no-structure.png)
3-bromo-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylic acid
Description
“3-bromo-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylic acid” is a chemical compound with the CAS Number: 1429903-85-4 . It has a molecular weight of 203.04 . The compound is typically stored at 4 degrees Celsius and is usually in powder form .
Molecular Structure Analysis
The IUPAC name for this compound is 3-bromo-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine . The InChI code for this compound is 1S/C6H7BrN2O/c7-5-4-8-9-2-1-3-10-6(5)9/h4H,1-3H2 .Safety and Hazards
The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . Hazard statements include H302, H315, H319, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylic acid involves the conversion of a pyrazole derivative to the desired oxazine ring system, followed by bromination and carboxylation.", "Starting Materials": [ "3-amino-1H-pyrazole", "2-chloroacetic acid", "sodium hydroxide", "acetic anhydride", "phosphorus oxychloride", "sodium azide", "sodium hydride", "bromine", "carbon dioxide", "diethyl ether", "methanol", "water" ], "Reaction": [ "Step 1: Conversion of 3-amino-1H-pyrazole to 3-chloro-1H-pyrazole using 2-chloroacetic acid and sodium hydroxide in acetic anhydride.", "Step 2: Cyclization of 3-chloro-1H-pyrazole with phosphorus oxychloride to form 3-chloro-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine.", "Step 3: Azidation of 3-chloro-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine with sodium azide and sodium hydride in diethyl ether to form 3-azido-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine.", "Step 4: Bromination of 3-azido-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine with bromine in methanol to form 3-bromo-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine.", "Step 5: Carboxylation of 3-bromo-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine with carbon dioxide and sodium hydroxide in water to form 3-bromo-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylic acid." ] } | |
CAS RN |
1707372-02-8 |
Product Name |
3-bromo-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylic acid |
Molecular Formula |
C7H7BrN2O3 |
Molecular Weight |
247 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
